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Compound of Interest

Compound Name: 4-Ethyl-4-methylheptane

CAS No.: 17302-04-4

Cat. No.: B12643210

Get Quote

Operational Standards for Pharmaceutical R&D and Analytical Chemistry

Executive Summary
4-Ethyl-4-methylheptane (CAS: 17302-04-4) is a branched decane isomer (

) utilized primarily as a hydrophobic reference standard in gas chromatography (GC) and as a
specialized non-polar solvent in organic synthesis. While it shares the general hazard profile of

alkanes, its specific branching structure alters its volatility and flash point compared to n-
decane, requiring precise handling protocols.

This guide synthesizes physicochemical data with rigorous safety engineering controls,

specifically addressing electrostatic discharge (ESD) risks during transfer and aspiration

hazards during biological exposure.

Part 1: Physicochemical Identity & Profile
Objective: Establish the molecule's "identity" to predict behavior in experimental settings.
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Unlike n-decane, the quaternary carbon at the C4 position in 4-Ethyl-4-methylheptane
disrupts molecular packing, resulting in a lower boiling point and density. This structural nuance

is critical for solvent selection in temperature-sensitive extractions.

Table 1: Physicochemical Properties
Property Value Context for Handling

CAS Number 17302-04-4
Unique Identifier for

inventory/SDS.

Molecular Formula
Saturated, non-polar,

hydrophobic.

Molecular Weight 142.28 g/mol --

Boiling Point ~161–163 °C
Moderate volatility; suitable for

reflux.

Flash Point ~44 °C (Closed Cup)

FLAMMABLE LIQUID. Vapor

can ignite at ambient lab

temps if heated slightly.

Density 0.73–0.75 g/mL

Lighter than water; forms

upper layer in aqueous

extractions.

Solubility Immiscible in water
Lipophilic; crosses biological

membranes easily.

Vapor Pressure ~2.8 mmHg (@ 25°C)
Evaporates slowly but can

accumulate in headspaces.
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Analytic Insight: In Gas Chromatography, 4-Ethyl-4-methylheptane is often used to calculate

Kovats Retention Indices (RI). Its branching provides a distinct retention time between n-nonane

and n-decane, essential for calibrating non-polar columns [1].

Part 2: Risk Assessment & Toxicology
Objective: Explain the "Why" behind safety protocols using mechanistic toxicology.

The Primary Hazard: Aspiration Toxicity
The most critical health risk is chemical pneumonitis. Due to its low surface tension and low

viscosity, if 4-Ethyl-4-methylheptane is ingested and subsequently vomited (or refluxed), it

can enter the trachea.

Mechanism: The solvent dissolves the pulmonary surfactant (the lipid layer coating the

alveoli).

Result: Alveolar collapse (atelectasis) and rapid onset of hemorrhagic edema.

Protocol Implication:NEVER induce vomiting in cases of ingestion.

Dermatological Risks
As a C10 alkane, it acts as a potent degreasing agent.

Acute: Transient irritation.

Chronic: Extraction of stratum corneum lipids leading to irritant contact dermatitis.

Visualizing the Aspiration Pathway
The following diagram illustrates the physiological cascade of an aspiration event, highlighting

why standard first aid (vomiting) is contraindicated.
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Figure 1: Pathophysiological cascade of alkane aspiration. Note the critical divergence at the

vomiting stage.
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Part 3: Engineering Controls & Handling Protocols
Objective: Define the "How" of containment with self-validating systems.

Electrostatic Discharge (ESD) Control
4-Ethyl-4-methylheptane is a static accumulator. Its conductivity is likely

(typical for pure branched alkanes). Pumping or pouring generates a static charge that cannot
dissipate through the liquid, creating a spark potential capable of igniting vapors (Flash Point:
44°C).

The "Bond-Ground-Inert" Protocol:

Bonding: Connect the supply container and the receiving vessel with a conductive wire to

equalize potential.

Grounding: Connect the entire system to an earth ground.

Inerting: If transferring volumes

or if the temperature is

, purge the headspace with Nitrogen (

) to remove oxygen.

Personal Protective Equipment (PPE) Matrix
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Body Part Hazard
Recommended
PPE

Rationale

Hands Defatting/Permeation Nitrile (0.11mm)

Good splash

protection. For

immersion >15 mins,

use Viton or PVA.

Latex is permeable to

alkanes.

Eyes Splash/Vapor Chemical Goggles

Safety glasses are

insufficient for liquid

transfer; vapors can

irritate.

Respiratory Organic Vapors Respirator (Type A)

Required only if

working outside a

fume hood (e.g., spill

cleanup).

Visualizing the Safe Transfer Workflow
This workflow ensures that ignition sources (static) are eliminated before the flammable

atmosphere is generated.
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Figure 2: Logic flow for transferring static-sensitive flammable solvents. The "Relaxation Time"

allows static charge to dissipate before opening the vessel.

Part 4: Emergency Response & Disposal

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12643210/docs?utm_src=pdf-body-img#technical-guide-4-ethyl-4-methylheptane-safety-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12643210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fire Fighting Measures
Class: Flammable Liquid (Category 3).

Extinguishing Media:Dry Chemical,

, or Foam.

Prohibited Media:Water Jet. Water is denser than the fuel; spraying water will float the

burning alkane, spreading the fire [2].

Spill Cleanup
Evacuate & Ventilate: Remove ignition sources immediately.

Contain: Use non-combustible absorbents (vermiculite, sand).

Clean: Do not use standard vacuums (spark risk). Use explosion-proof equipment or manual

collection.

Disposal[2]
Method: Incineration in a licensed chemical waste facility.

Code: Classify as "Ignitable Waste" (D001 in US RCRA regulations).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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